4-(Dimethylamino)-3-iodobenzoic acid
Overview
Description
4-(Dimethylamino)-3-iodobenzoic acid belongs to the class of organic compounds known as aminobenzoic acids. These are benzoic acids containing an amine group attached to the benzene moiety .
Synthesis Analysis
The synthesis of 4-(Dimethylamino)-3-iodobenzoic acid and its derivatives involves various reactions. For instance, 4-(Dimethylamino)pyridine (DMAP) and related structures are widely used as nucleophilic catalysts and also as specific parts of rationally designed molecules, where reversible reactions of the pyridinic nitrogen with electrophiles are involved .Molecular Structure Analysis
The molecular structure of 4-(Dimethylamino)-3-iodobenzoic acid can be represented by the formula C9H11NO2 . It is more basic than pyridine, owing to the resonance stabilization from the NMe2 substituent .Chemical Reactions Analysis
4-(Dimethylamino)-3-iodobenzoic acid and its derivatives are widely used as nucleophilic catalysts in various reactions such as esterifications with anhydrides, the Baylis-Hillman reaction, hydrosilylations, tritylation, the Steglich rearrangement, and many more .Scientific Research Applications
Photometric and Qualitative Reagent for Selenium
4-Dimethylamino-1,2-phenylenediamine, a related compound, is investigated as a photometric and qualitative reagent for selenium. It forms a red-colored compound with selenium (IV), useful for qualitative purposes due to its high selectivity and good sensitivity (Demeyere & Hoste, 1962).
Intermediate for Medicinal Synthesis
3,4-Dimethyl-2-iodobenzoic acid, a structurally similar compound, is synthesized as a key intermediate for preparing medicinal agents like vadimezan, a vascular disrupting agent. The synthesis involves a seven-step procedure with good prospects for large-scale manufacture (Shaojie, 2011).
Synthesis of Imidazole-4-Carboxylic Acids
The novel 3-N,N-(dimethylamino)isocyanoacrylate-Wang-resin is used for synthesizing imidazole-4-carboxylic acids, demonstrating the applicability of related compounds in complex chemical syntheses (Henkel, 2004).
Cytotoxic Activity in Carboxamide Derivatives
A study on 4-dimethylaminomethylene-6-methyl-4H-pyrano[4,3-b]quinoline-1,3-dione, closely related to 4-(dimethylamino)-3-iodobenzoic acid, shows its use in synthesizing carboxylic acids with significant cytotoxic activity against various cancer cell lines (Deady et al., 2003).
Aromatic Azo Compounds Research
4-Dimethylamino-phenylazopyridines, structurally similar to the compound , have been studied for their mono-oxidation properties, indicating potential applications in the study of azo compounds (Pentimalli, 1960).
Safety and Hazards
Future Directions
Future research directions could involve exploring the temperature-sensitive protonation behavior of 4-(Dimethylamino)-3-iodobenzoic acid and its derivatives . Additionally, the synthesis of novel complexes and the study of their phase diagram, solidification behavior, atomic packing, optical, and nonlinear properties could be of interest .
properties
IUPAC Name |
4-(dimethylamino)-3-iodobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10INO2/c1-11(2)8-4-3-6(9(12)13)5-7(8)10/h3-5H,1-2H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIBQOMKKIJDSDW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C=C(C=C1)C(=O)O)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10INO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10660937 |
Source
|
| Record name | 4-(Dimethylamino)-3-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10660937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
98952-63-7 |
Source
|
| Record name | 4-(Dimethylamino)-3-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10660937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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